Cas no 1566719-11-6 (Pyrazolo[1,5-a]pyrazin-4-amine, 2-methyl-)

• Product Name: Pyrazolo[1,5-a]pyrazin-4-amine, 2-methyl-
• CAS No: 1566719-11-6
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 2949350
• Update Time: 2025-11-06

Pyrazolo[1,5-a]pyrazin-4-amine, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazin-4-amine, 2-methyl-

• Inchi： 1S/C7H8N4/c1-5-4-6-7(8)9-2-3-11(6)10-5/h2-4H,1H3,(H2,8,9)
• InChI Key： QBRMKQMZOYFYRU-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C=CN=C2N

Additional information on Pyrazolo[1,5-a]pyrazin-4-amine, 2-methyl-

Pyrazolo[1,5-a]pyrazin-4-amine, 2-methyl-

Pyrazolo[1,5-a]pyrazin-4-amine, 2-methyl-, also known by its CAS number 1566719-11-6, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrazines, which are known for their unique structural features and diverse biological activities. The molecule consists of a pyrazolo[1,5-a]pyrazine ring system with an amine group at the 4-position and a methyl group at the 2-position. This combination of functional groups makes it a versatile building block for further chemical modifications and applications.

The synthesis of Pyrazolo[1,5-a]pyrazin-4-amine, 2-methyl-, involves a series of well-established organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through multi-component reactions or stepwise synthesis. For instance, researchers have utilized microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and better purity. The methyl group at the 2-position plays a crucial role in stabilizing the aromatic system and modulating the electronic properties of the molecule.

One of the most promising applications of Pyrazolo[1,5-a]pyrazin-4-amine, 2-methyl-, lies in its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits significant biological activity against various targets, including kinases and other enzymes implicated in diseases such as cancer and inflammation. For example, recent research has demonstrated that this compound can inhibit the activity of certain protein kinases involved in cell proliferation and survival pathways. This makes it a valuable candidate for further exploration in preclinical studies.

In addition to its pharmacological applications, Pyrazolo[1,5-a]pyrazin-4-amine, 2-methyl-, has also been investigated for its role in materials science. The aromatic nature of the molecule and its ability to form stable π–π interactions make it an attractive candidate for use in organic semiconductors or electronic materials. Researchers have explored its potential as a building block for constructing two-dimensional materials with tailored electronic properties.

The structural uniqueness of Pyrazolo[1,5-a]pyrazin-4-amine, 2-methyl-, combined with its functional groups, provides ample opportunities for further chemical modifications. For instance, substitution at different positions on the pyrazolopyrazine ring can lead to derivatives with enhanced solubility or improved bioavailability. Such modifications are critical for translating this compound into practical applications in medicine or materials science.

From an environmental perspective, the synthesis and application of Pyrazolo[1,5-a]pyrazin-4-amine, 2-methyl-, must adhere to green chemistry principles to minimize ecological impact. Researchers have explored catalytic methods and recyclable solvents to reduce waste generation during its production. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, Pyrazolo[1,5-a]pyrazin-4-amine, 2-methyl-, CAS number 1566719-11-6 is a versatile compound with wide-ranging potential across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further research and development in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and applications